Cas no 1122-74-3 (4-iodo-2-(methylsulfanyl)pyrimidine)
1122-74-3 structure
Product Name:4-iodo-2-(methylsulfanyl)pyrimidine
CAS No:1122-74-3
MF:C5H5IN2S
MW:252.076071500778
MDL:MFCD01319020
CID:135251
PubChem ID:3858901
Update Time:2025-04-19
4-iodo-2-(methylsulfanyl)pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- Pyrimidine,4-iodo-2-(methylthio)-
- 4-Iodo-2-(methylsulphanyl)pyrimidine
- 4-iodo-2-(methylthio)Pyrimidine
- C5H5IN2S
- 4-iodo-2-methylsulfanylpyrimidine
- 4-lodo-2-(methylthio)pyrimidine
- 4-iodo-2-(methylsulfanyl)pyrimidine
- 4-iodo-2-methylsulfanyl-pyrimidine
- EN300-194529
- SECBGKYJKCNDID-UHFFFAOYSA-N
- AC-26604
- AM802938
- 4-IODO-2-(METHYLTHIO)-PYRIMIDINE
- FT-0649173
- 2-methylthio-4-iodopyrimidine
- ethyl3-oxocyclopentane-1-carboxylate
- AKOS015852584
- PS-3828
- SY060380
- MFCD01319020
- CS-0007657
- A802534
- SCHEMBL164463
- 4-Iodo-2-methylthiopyrimidine
- 4-iodanyl-2-methylsulfanyl-pyrimidine
- Pyrimidine, 4-iodo-2-(methylthio)-
- 2-methylthio4-iodopyrimidine
- AB08843
- DTXSID50397457
- 1122-74-3
- DB-060186
-
- MDL： MFCD01319020
- Inchi： 1S/C5H5IN2S/c1-9-5-7-3-2-4(6)8-5/h2-3H,1H3
- InChI Key： SECBGKYJKCNDID-UHFFFAOYSA-N
- SMILES： IC1=CC=NC(=N1)SC
Computed Properties
- Exact Mass: 251.92200
- Monoisotopic Mass: 251.92182g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 91
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 51.1Ų
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.7
Experimental Properties
- Boiling Point: 307℃ at 760 mmHg
- PSA: 51.08000
- LogP: 1.80310
4-iodo-2-(methylsulfanyl)pyrimidine Customs Data
- HS CODE：2933599090
- Customs Data：
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-iodo-2-(methylsulfanyl)pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | ARK-0911-25g |
4-IODO-2-(METHYLTHIO)-PYRIMIDINE |
1122-74-3 | 95% | 25g |
$800 | 2023-09-07 | |
| Frontier Specialty Chemicals | I7543-1 g |
4-Iodo-2-(methylthio)pyrimidine |
1122-74-3 | 1g |
$ 42.00 | 2022-11-04 | ||
| Frontier Specialty Chemicals | I7543-5 g |
4-Iodo-2-(methylthio)pyrimidine |
1122-74-3 | 5g |
$ 158.00 | 2022-11-04 | ||
| Frontier Specialty Chemicals | I7543-25 g |
4-Iodo-2-(methylthio)pyrimidine |
1122-74-3 | 25g |
$ 854.00 | 2022-11-04 | ||
| Matrix Scientific | 069583-1g |
4-Iodo-2-(methylthio)pyrimidine, 96% |
1122-74-3 | 96% | 1g |
$152.00 | 2023-09-06 | |
| Matrix Scientific | 069583-5g |
4-Iodo-2-(methylthio)pyrimidine, 96% |
1122-74-3 | 96% | 5g |
$500.00 | 2023-09-06 | |
| Matrix Scientific | 069583-25g |
4-Iodo-2-(methylthio)pyrimidine, 96% |
1122-74-3 | 96% | 25g |
$1900.00 | 2023-09-06 | |
| Fluorochem | 217487-1g |
4-lodo-2-(methylthio)pyrimidine |
1122-74-3 | 95% | 1g |
￡112.00 | 2022-02-28 | |
| Fluorochem | 217487-5g |
4-lodo-2-(methylthio)pyrimidine |
1122-74-3 | 95% | 5g |
￡336.00 | 2022-02-28 | |
| Fluorochem | 217487-25g |
4-lodo-2-(methylthio)pyrimidine |
1122-74-3 | 95% | 25g |
￡1006.00 | 2022-02-28 |
4-iodo-2-(methylsulfanyl)pyrimidine Related Literature
-
Floris Chevallier,Florence Mongin Chem. Soc. Rev. 2008 37 595
-
R. A. Aycock,D. B. Vogt,N. T. Jui Chem. Sci. 2017 8 7998
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